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Compound of Interest

Compound Name: 6-Dodecyne

Cat. No.: B1360278

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety precautions and detailed handling
guidelines for 6-dodecyne. The information herein is intended to support researchers,
scientists, and professionals in drug development in the safe and effective use of this
compound in a laboratory setting.

Chemical and Physical Properties

6-Dodecyne is a colorless to light yellow liquid.[1] A summary of its key physical and chemical
properties is provided in the table below for easy reference and comparison.
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Property Value Reference
Molecular Formula Ci2H22 [2]
Molecular Weight 166.31 g/mol [2]
Appearance .Colf)rless to light yellow clear (2]
liquid

Boiling Point 99-100 °C at 4 mmHg [3]

Density 0.787 g/cm3 [3]
Refractive Index 1.439 [4]

Solubility

Insoluble in water, soluble in

organic solvents.

[5]

Hazard Identification and Safety Precautions

6-Dodecyne is classified as a combustible liquid and may be fatal if swallowed and enters

airways due to aspiration hazard.[2][6] It may also cause skin and eye irritation.[6]

~HS H | Classificati

Hazard Class Category Hazard Statement
o H304: May be fatal if
Aspiration Hazard 1 _
swallowed and enters airways
Flammable Liquids 4 H227: Combustible liquid

Skin Corrosion/Irritation

2 (50% of notifications)

H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

2 (50% of notifications)

H319: Causes serious eye

irritation

Specific target organ toxicity,
single exposure; Respiratory

tract irritation

3 (50% of notifications)

H335: May cause respiratory
irritation

Source: Aggregated GHS information from ECHA C&L Inventory.[6]
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Safety Precautions

Given the hazardous nature of 6-dodecyne, the following safety precautions are mandatory:

» Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to
minimize inhalation of vapors.

» Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.[5]
o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).
o Skin and Body Protection: Wear a lab coat and closed-toe shoes.

e Handling: Avoid contact with skin, eyes, and clothing.[5] Do not breathe vapors. Keep away
from heat, sparks, open flames, and hot surfaces. No smoking.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5] Store
locked up.

Flammability and Toxicity Data

Quantitative data on the flammability and toxicity of 6-dodecyne is limited. The following tables
summarize the available information. Where specific data for 6-dodecyne is unavailable, data
for the structurally similar compound n-dodecane is provided for reference with a clear

disclaimer.

Elammability Data
Parameter Value Notes
Flash Point =>93.3 °C (200 °F) For 6-Dodecyne[7]
Autoignition Temperature No data available For 6-Dodecyne
Upper/Lower Explosive Limits No data available For 6-Dodecyne

Reference Data for n-Dodecane (CAS: 112-40-3):
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Parameter Value

Flash Point 74 °C (165 °F)
Autoignition Temperature 200 °C (392 °F)
Lower Explosive Limit 0.6%

Disclaimer: The flammability data for n-dodecane is provided for informational purposes only
and may not be representative of 6-dodecyne.

icoloaical

Test Route Species Value

LD50 Oral Not available No data available
LD50 Dermal Not available No data available
LC50 Inhalation Not available No data available

Experimental Protocols

The following protocols provide detailed methodologies for the safe handling and use of 6-
dodecyne in a research setting.

General Handling and Dispensing

Due to the potential for air and moisture sensitivity of alkynes, it is recommended to handle 6-
dodecyne under an inert atmosphere (e.g., nitrogen or argon).

Materials:

6-Dodecyne

Schlenk flask or other suitable reaction vessel with a septum

Inert gas source (nitrogen or argon) with a manifold

Dry, clean syringes and needles
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e Cannula (double-tipped needle) for larger volume transfers
Procedure:
« Inerting the Reaction Vessel:
o Assemble the dry glassware and connect it to the Schlenk line.
o Evacuate the flask under vacuum and backfill with inert gas.
o Repeat this cycle three times to ensure an inert atmosphere.
o Syringe Transfer (for small volumes):
o Purge a dry syringe with inert gas.

o Pierce the septum of the 6-dodecyne container with the needle and draw the desired
volume.

o Inject the 6-dodecyne into the reaction vessel through the septum.
o Cannula Transfer (for larger volumes):
o Ensure both the source and receiving flasks are under a positive pressure of inert gas.

o Insert one end of the cannula into the source flask, ensuring the tip is below the liquid
level.

o Insert the other end of the cannula into the receiving flask.

o Carefully increase the inert gas pressure in the source flask or slightly reduce the pressure
in the receiving flask to initiate the transfer.

Typical Experimental Workflow: A Generic Reaction

This protocol outlines a general workflow for a reaction involving 6-dodecyne. Specific reaction
conditions (temperature, solvent, stoichiometry) will vary depending on the desired
transformation.
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Procedure:

Reaction Setup:

o Set up the reaction vessel under an inert atmosphere as described in section 4.1.

o Add the solvent and any other reagents to the reaction flask using appropriate transfer
techniques.

Addition of 6-Dodecyne:

o Add 6-dodecyne to the reaction mixture via syringe or cannula transfer.

Reaction Monitoring:

o Monitor the progress of the reaction using appropriate analytical techniques (e.g., TLC,
GC, NMR).

Work-up:

o Once the reaction is complete, cool the mixture to room temperature.

o Quench the reaction appropriately (e.g., by adding water or a saturated aqueous solution).
o Extract the product with a suitable organic solvent.

o Wash the organic layer with brine, dry over an anhydrous salt (e.g., MgSOQa), and filter.
 Purification:

o Remove the solvent under reduced pressure.

o Purify the crude product by a suitable method, such as column chromatography or
distillation.

Emergency Procedures
First Aid Measures

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b1360278?utm_src=pdf-body
https://www.benchchem.com/product/b1360278?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

« Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[7]

o Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation persists.[7]

e Eye Contact: Rinse with pure water for at least 15 minutes. Seek immediate medical
attention.[7]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a doctor or Poison Control Center immediately.[7]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[7]

» Specific Hazards: Combustible liquid. Vapors are heavier than air and may spread along
floors.

» Protective Equipment: Wear self-contained breathing apparatus (SCBA) for firefighting if
necessary.[7]

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation. Avoid contact with the substance. Keep
away from heat and sources of ignition.

e Environmental Precautions: Do not let the product enter drains.

» Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, vermiculite) and
place it in a suitable container for disposal.

Disposal Considerations

Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[7] Chemical waste generators must
determine whether a discarded chemical is classified as hazardous waste.
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Visualizations

The following diagrams illustrate key safety and experimental workflows.

Figure 1: Safety Precautions Workflow for 6-Dodecyne
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Figure 1: Safety Precautions Workflow for 6-Dodecyne
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Figure 2: General Experimental Workflow for a Reaction with 6-Dodecyne
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Figure 2: General Experimental Workflow with 6-Dodecyne
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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